Rose bengal,methyl ester
Rose bengal,methyl ester
Brand Name:
Vulcanchem
CAS No.:
115546-28-6
VCID:
VC20851725
InChI:
InChI=1S/C22H8Cl4I4O5/c1-32-19-7(27)3-5-17(15(19)29)34-18-6(4-8(28)20(33-2)16(18)30)22(5)10-9(21(31)35-22)11(23)13(25)14(26)12(10)24/h3-4H,1-2H3
SMILES:
COC1=C(C=C2C(=C1I)OC3=C(C(=C(C=C3C24C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)O4)I)OC)I)I
Molecular Formula:
C22H8Cl4I4O5
Molecular Weight:
1001.7 g/mol
Rose bengal,methyl ester
CAS No.: 115546-28-6
Cat. No.: VC20851725
Molecular Formula: C22H8Cl4I4O5
Molecular Weight: 1001.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115546-28-6 |
|---|---|
| Molecular Formula | C22H8Cl4I4O5 |
| Molecular Weight | 1001.7 g/mol |
| IUPAC Name | 4,5,6,7-tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
| Standard InChI | InChI=1S/C22H8Cl4I4O5/c1-32-19-7(27)3-5-17(15(19)29)34-18-6(4-8(28)20(33-2)16(18)30)22(5)10-9(21(31)35-22)11(23)13(25)14(26)12(10)24/h3-4H,1-2H3 |
| Standard InChI Key | NZROOYRYVRPQAF-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1I)OC3=C(C(=C(C=C3C24C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)O4)I)OC)I)I |
| Canonical SMILES | COC1=C(C=C2C(=C1I)OC3=C(C(=C(C=C3C24C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)O4)I)OC)I)I |
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